2,4,6,8-Tetraoxa-5-phosphanonanedioic acid, 5-[[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methyl]-, 1-ethyl 9-(1-methylethyl) ester, 5-oxide, (2E)-2-butenedioate (1:1)

• IUPAC Name: [[(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-(ethoxycarbonyloxymethoxy)phosphoryl]oxymethyl propan-2-yl carbonate;(E)-but-2-enedioic acid
• InChI: InChI=1S/C18H28N5O10P.C4H4O4/c1-5-27-17(24)28-9-31-34(26,32-10-29-18(25)33-12(2)3)11-30-13(4)6-23-8-22-14-15(19)20-7-21-16(14)23;5-3(6)1-2-4(7)8/h7-8,12-13H,5-6,9-11H2,1-4H3,(H2,19,20,21);1-2H,(H,5,6)(H,7,8)/b;2-1+/t13-,34?;/m1./s1
• InChI Key: RTAYHBFCHWFPSU-KRUTYQAESA-N
• Canonical SMILES: CCOC(=O)OCOP(=O)(COC(C)CN1C=NC2=C(N=CN=C21)N)OCOC(=O)OC(C)C.C(=CC(=O)O)C(=O)O
• Isomeric SMILES: CCOC(=O)OCOP(=O)(CO[C@H](C)CN1C=NC2=C(N=CN=C21)N)OCOC(=O)OC(C)C.C(=C/C(=O)O)\C(=O)O
• Molecular Formula: C22H32N5O14P
• Molecular Weight: 621.5 g/mol
• CAS RN: 1422284-17-0

Description

2,4,6,8-Tetraoxa-5-phosphanonanedioic acid, 5-[[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methyl]-, 1-ethyl 9-(1-methylethyl) ester, 5-oxide, (2E)-2-butenedioate (1:1) is a useful research compound. Its molecular formula is C22H32N5O14P and its molecular weight is 621.5 g/mol. The purity is usually 95%.
The exact mass of the compound 2,4,6,8-Tetraoxa-5-phosphanonanedioic acid, 5-[[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methyl]-, 1-ethyl 9-(1-methylethyl) ester, 5-oxide, (2E)-2-butenedioate (1:1) is 621.16833771 g/mol and the complexity rating of the compound is 821. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2,4,6,8-Tetraoxa-5-phosphanonanedioic acid, 5-[[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methyl]-, 1-ethyl 9-(1-methylethyl) ester, 5-oxide, (2E)-2-butenedioate (1:1) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,4,6,8-Tetraoxa-5-phosphanonanedioic acid, 5-[[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methyl]-, 1-ethyl 9-(1-methylethyl) ester, 5-oxide, (2E)-2-butenedioate (1:1) including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Biological Activity

2,4,6,8-Tetraoxa-5-phosphanonanedioic acid and its derivatives have been researched in various chemical synthesis processes and biological activities. For instance, Hartmann et al. (1994) explored its analogs in the context of inhibiting mycolic acid biosynthesis, a key component in mycobacterial cell walls, suggesting its potential in tuberculosis treatment research (Hartmann et al., 1994). Sharma et al. (2004) synthesized related compounds with potential antimicrobial effects, highlighting its relevance in developing new antimicrobial agents (Sharma et al., 2004).

Research in Pharmacology and Medicinal Chemistry

The compound's derivatives have been studied in pharmacological contexts. For instance, Sullivan et al. (2001) investigated the effects of related compounds on human neutrophil oxidative activity, showing the potential for developing novel anti-inflammatory drugs (Sullivan et al., 2001). Additionally, the research by Dettwiler et al. (2005) on the synthesis of enantiopure compounds from derivatives of this acid hints at applications in creating specific molecular configurations for drug development (Dettwiler et al., 2005).

Development of Chemical Hybridizing Agents

Beck et al. (1988) discussed the conversion of related esters into cyano esters, which are precursors to chemical hybridizing agents in agriculture, particularly in wheat and barley. This showcases its potential use in agricultural chemistry (Beck et al., 1988).